N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)-N-2-naphthylpropanamide

• IUPAC Name: N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)-N-naphthalen-2-ylpropanamide
• InChI: InChI=1S/C23H20N2OS/c1-3-21(26)25(20-14-13-17-9-7-8-12-19(17)15-20)23-24-22(16(2)27-23)18-10-5-4-6-11-18/h4-15H,3H2,1-2H3
• InChI Key: ZJLYECARSPPRJV-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)N(C1=CC2=CC=CC=C2C=C1)C3=NC(=C(S3)C)C4=CC=CC=C4
• Molecular Formula: C23H20N2OS
• Molecular Weight: 372.5 g/mol

Description

N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)-N-2-naphthylpropanamide, commonly known as MPTP, is a potent neurotoxin that selectively destroys dopaminergic neurons in the substantia nigra of the brain. It was first synthesized in 1976 as a byproduct during the production of a synthetic opioid, and later discovered to cause Parkinson's-like symptoms in drug users. Despite its harmful effects, MPTP has been extensively studied for its ability to induce Parkinson's disease in animal models, leading to important insights into the disease's pathogenesis and potential treatments.

Mechanism of Action

MPTP is converted to its toxic metabolite, MPP+, by the enzyme monoamine oxidase-B (MAO-B) in the brain. MPP+ is then taken up by dopaminergic neurons via the dopamine transporter, where it inhibits complex I of the mitochondrial electron transport chain, leading to oxidative stress and cell death.
Biochemical and Physiological Effects:
MPTP-induced Parkinsonism in animal models is characterized by a loss of dopaminergic neurons in the substantia nigra, resulting in motor symptoms such as tremors, rigidity, and bradykinesia. MPTP also causes oxidative stress, inflammation, and mitochondrial dysfunction in the brain, leading to further neuronal damage.

Advantages and Limitations for Lab Experiments

The advantages of using MPTP as a tool to study Parkinson's disease in animal models include its ability to selectively destroy dopaminergic neurons in the substantia nigra, mimicking the pathology of the disease in humans. However, MPTP also has limitations, including its toxic effects on other brain regions and the potential for non-specific effects on other neurotransmitter systems.

Future Directions

Future research directions for MPTP include the development of new animal models that more closely mimic the pathogenesis of Parkinson's disease in humans, as well as the identification of new therapeutic targets and treatments for the disease. Additionally, MPTP may have potential applications in other neurological disorders, such as Alzheimer's disease and Huntington's disease.

Scientific Research Applications

MPTP has been widely used as a tool to study Parkinson's disease in animal models, due to its ability to selectively destroy dopaminergic neurons in the substantia nigra. This has led to important insights into the disease's pathogenesis, including the role of oxidative stress, mitochondrial dysfunction, and inflammation in its development. MPTP has also been used to test potential treatments for Parkinson's disease, including neuroprotective agents and gene therapy.